Cas no 66859-59-4 (2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide)
66859-59-4 structure
Product Name:2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
CAS No:66859-59-4
MF:C9H19NOS
MW:189.318261384964
CID:1713145
PubChem ID:48203
Update Time:2025-04-21
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
- 2-ethyl-2-ethylsulfanyl-N-methylbutanamide
- 2-Ethyl-2-ethylthio-N-methylbutyramide
- 66859-59-4
- DTXSID40216986
- BUTYRAMIDE, 2-ETHYL-2-ETHYLTHIO-N-METHYL-
-
- Inchi: 1S/C9H19NOS/c1-5-9(6-2,12-7-3)8(11)10-4/h5-7H2,1-4H3,(H,10,11)
- InChI Key: FAUKZDSKSXAEPR-UHFFFAOYSA-N
- SMILES: S(CC)C(C(NC)=O)(CC)CC
Computed Properties
- Exact Mass: 189.11887
- Monoisotopic Mass: 189.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.96
- Boiling Point: 310.8°C at 760 mmHg
- Flash Point: 141.7°C
- Refractive Index: 1.473
- PSA: 29.1
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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